Impact of polymer chemistry on the application of polyurethane/ureas in organic thin film transistors
RSC Applied Polymers Pub Date: 2023-09-12 DOI: 10.1039/D3LP00106G
Abstract
Polymeric thin-film transistor materials have attracted much attention because of their excellent mechanical properties, good low-temperature solution processability and thermodynamic stability. Among many polymers, polyurethane/urea (PUU) is widely used in the construction of organic thin film transistors (OTFTs) due to its excellent mechanical properties, good compatibility with organic semiconductors, high dielectric constant and wide adjustable range of performance. Compared with common polymers, PUU has a significant effect on improving the flexibility of devices and optimizing the threshold voltage and operation voltage of OTFTs. Herein, we summarize the recent progress in using PUU as a semiconductor layer or insulation layer in OTFTs and forecast its future development prospects, hoping to provide helpful guide in the design, synthesis and fabrication of high-performance wearable/stretchable electronic devices.
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